4,4'-Methylenebis(N-sec-butylaniline)

• CAS: 5285-60-9
• Synonyms: 4,4'-methylenebis[N-sec-butylaniline]; POLYLINK 4200; 4,4'-Bis(sec-butylamino) diphenylmethane; Benzenamine, 4,4-methylenebisN-(1-methylpropyl)-; ACETOSTAB 225; 4,4'-methylenebis[n-(1-methylpropyl)-benzenamin; 4,4'-methylenebis[N-(1-methylpropyl-Benzen
• Molecular Formula: C21H30N2
• Molecular Weight: 310.5 g/mol
• SMILES: CCC(C)NC1=CC=C(C=C1)CC2=CC=C(C=C2)NC(C)CC
• InChI: InChI=1S/C21H30N2/c1-5-16(3)22-20-11-7-18(8-12-20)15-19-9-13-21(14-10-19)23-17(4)6-2/h7-14,16-17,22-23H,5-6,15H2,1-4H3
• InChIKey: YZZTZUHVGICSCS-UHFFFAOYSA-N

4,4'-Methylenebis(N-sec-butylaniline) (CAS 5285-60-9), also known as MDBA and sold under trade names such as Unilink 4200, Polylink 4200, and Ethacure 420, is a secondary aromatic diamine with the molecular formula C21H30N2 and molecular weight of 310.48 g/mol. This amber liquid compound features two N-sec-butylaniline moieties connected by a central methylene bridge, with the sec-butyl substituents imparting controlled reactivity and enhanced compatibility with polyol and isocyanate systems.

4,4'-Methylenebis(N-sec-butylaniline) CAS 5285-60-9: Liquid Aromatic Diamine for Polyurethane and Epoxy Curing Applications

4,4'-Methylenebis(N-sec-butylaniline) (CAS 5285-60-9), also known as MDBA and sold under trade names such as Unilink 4200, Polylink 4200, and Ethacure 420, is a secondary aromatic diamine with the molecular formula C21H30N2 and molecular weight of 310.48 g/mol . This amber liquid compound features two N-sec-butylaniline moieties connected by a central methylene bridge, with the sec-butyl substituents imparting controlled reactivity and enhanced compatibility with polyol and isocyanate systems [1]. It functions primarily as a chain extender in polyurethane and polyurea elastomers and as a curing agent in epoxy resin formulations .

• [1] Ningbo Inno Pharmchem Co., Ltd. (2025). Comprehensive Overview of 4,4'-Methylenebis(N-sec-butylaniline) CAS:5285-60-9. View Source

Why 4,4'-Methylenebis(N-sec-butylaniline) Cannot Be Directly Substituted with Other Aromatic Diamine Curatives

Aromatic diamine curatives exhibit substantial variability in reactivity, gel time, and resulting polymer mechanical properties. Substituting 4,4'-Methylenebis(N-sec-butylaniline) with a faster-reacting diamine such as DETDA (diethyltoluenediamine) or a structurally distinct curative like MOCA (4,4'-methylenebis(2-chloroaniline)) will fundamentally alter the processing window and final material characteristics [1][2]. The sec-butyl substitution on the amine nitrogen sterically hinders reactivity, producing controlled gel times essential for spray polyurea applications and reaction injection molding processes [3]. Additionally, unlike solid curatives such as MOCA which require melting prior to use, this compound remains liquid at ambient temperature, simplifying handling and metering operations [4].

• [1] Yarui Chemical. (2017). Common Diamine Chain Extenders: Comparative Performance Data. View Source
• [2] TRiiSO. (2024). Unilink 4200 Product Information. View Source
• [3] Ningbo Inno Pharmchem Co., Ltd. (2025). Optimizing Polyurea Performance: The Role of 4,4'-Methylenebis(N-sec-butylaniline). View Source
• [4] Wikipedia. (2007). 4,4'-Methylenebis(2-chloroaniline) (MOCA). View Source

4,4'-Methylenebis(N-sec-butylaniline): Quantitative Differentiation Evidence Against Alternative Aromatic Diamine Curatives

Gel Time Extension: 15-Fold Slower than DETDA for Extended Processing Windows

In polyurea spray systems, 4,4'-Methylenebis(N-sec-butylaniline) (tested as Unilink 4200) demonstrates a gel time of 45 seconds, which is 15 times longer than the 3-second gel time observed with DETDA under identical formulation conditions [1]. This extended gel time exceeds 1 minute in optimized formulations, a threshold that DETDA cannot achieve due to its inherently high reactivity [2].

Evidence Dimension	Gel time (polyurea spray system)
Target Compound Data	45 seconds
Comparator Or Baseline	DETDA (diethyltoluenediamine): 3 seconds
Quantified Difference	15-fold longer gel time; 42-second absolute extension
Conditions	Polyurea spray formulation; identical prepolymer system

Why This Matters

The 15-fold longer gel time enables proper flow, leveling, and substrate wetting in spray-applied polyurea coatings, preventing premature solidification that causes orange peel defects and intercoat adhesion failure.

• [1] Yarui Chemical. (2017). Common Diamine Chain Extenders: Gel Time Comparison Table. View Source
• [2] Yarui Chemical. (2018). Polyurea System Amine Chain Extenders: Gel Time Data. View Source

Reactivity Reduction: Sterically Hindered Secondary Amine Architecture

4,4'-Methylenebis(N-sec-butylaniline) is classified as a sterically hindered secondary aromatic diamine with significantly lower reactivity compared to primary aromatic amines and unhindered secondary diamines [1]. The sec-butyl groups on each amine nitrogen create steric hindrance that attenuates reaction rate with isocyanates, enabling extended pot life in TDI and MDI prepolymer systems .

Evidence Dimension	Reactivity classification relative to aromatic diamine class
Target Compound Data	Significantly lower reactivity than other aromatic amines (secondary, sterically hindered)
Comparator Or Baseline	Other aromatic amines including primary diamines and unhindered secondary diamines
Quantified Difference	Qualitative: 'significantly lower reactivity'; no direct kinetic constant data available
Conditions	Reaction with TDI and MDI isocyanate prepolymers

Why This Matters

Controlled reactivity enables reaction injection molding and casting operations requiring sufficient working time before gelation, reduces formulation scrap rates, and improves batch-to-batch consistency.

• [1] TRiiSO. (2024). Unilink 4200 Product Features. View Source

Elongation at Break: 53% Higher than DETDA-Based Polyurea Formulations

Polyurea elastomers cured with 4,4'-Methylenebis(N-sec-butylaniline) (Unilink 4200) exhibit an elongation at break of 290%, compared to 190% for DETDA-cured polyurea under identical formulation conditions [1]. This represents a 100-percentage-point absolute increase and a 53% relative improvement in extensibility. Concurrently, Shore A hardness decreases from 91 (DETDA) to 84 (target compound), while tensile strength declines modestly from 11.7 MPa to 10.0 MPa [1].

Evidence Dimension	Mechanical properties (elongation, hardness, tensile strength)
Target Compound Data	Elongation: 290%; Shore A: 84; Tensile: 10.0 MPa
Comparator Or Baseline	DETDA: Elongation 190%; Shore A 91; Tensile 11.7 MPa
Quantified Difference	Elongation +100 percentage points (+53% relative); Hardness -7 Shore A units; Tensile -1.7 MPa (-15% relative)
Conditions	Polyurea elastomer formulation; identical prepolymer and stoichiometry

Why This Matters

The substantially higher elongation at break indicates superior flexibility and strain tolerance, making this curative preferable for applications requiring impact resistance, substrate movement accommodation, or low-temperature flexibility.

• [1] Yarui Chemical. (2017). Common Diamine Chain Extenders: Mechanical Properties Comparison Table. View Source

Intermediate Gel Time: Positioned Between Fast-Reacting DETDA and Slow-Reacting DMTDA

4,4'-Methylenebis(N-sec-butylaniline) (Unilink 4200) provides a gel time of 45 seconds in polyurea systems, positioned intermediately between DETDA at 3 seconds and DMTDA at 70 seconds [1]. Tack-free time follows a parallel trend: 3 minutes for the target compound, compared to 0.2 minutes for DETDA and 8 minutes for DMTDA [1]. This intermediate position offers formulators a balanced option when DETDA is too fast and DMTDA too slow.

Evidence Dimension	Gel time and tack-free time
Target Compound Data	Gel time: 45 seconds; Tack-free time: 3 minutes
Comparator Or Baseline	DETDA: 3 sec gel / 0.2 min tack-free; DMTDA: 70 sec gel / 8 min tack-free
Quantified Difference	Gel time: +42 sec vs DETDA, -25 sec vs DMTDA; Tack-free: +2.8 min vs DETDA, -5 min vs DMTDA
Conditions	Polyurea spray system; identical formulation conditions

Why This Matters

The intermediate gel time provides a pragmatic balance between DETDA (risk of premature cure in spray applications) and DMTDA (excessive open time reducing production throughput).

• [1] Yarui Chemical. (2017). Common Diamine Chain Extenders: Comparative Performance Data. View Source

Physical State at Ambient Temperature: Liquid vs. Solid MOCA Requires Melting

4,4'-Methylenebis(N-sec-butylaniline) is a liquid at 20°C, with a density of 0.99–1.009 g/cm³ . In contrast, MOCA (4,4'-methylenebis(2-chloroaniline)) is a solid at room temperature requiring heating to 70–100°C for melting and processing [1].

Evidence Dimension	Physical state at ambient temperature and processing requirements
Target Compound Data	Liquid at 20°C; density 0.99–1.009 g/cm³
Comparator Or Baseline	MOCA: Solid at room temperature; requires melting at 70–100°C
Quantified Difference	Phase difference (liquid vs solid); processing energy input differential
Conditions	Ambient temperature (20°C)

Why This Matters

Liquid physical state eliminates melting equipment requirements, reduces energy consumption, simplifies metering and mixing operations, and avoids thermal degradation risks associated with prolonged heating of solid curatives.

• [1] Wikipedia. (2007). 4,4'-Methylenebis(2-chloroaniline) (MOCA). View Source

4,4'-Methylenebis(N-sec-butylaniline): Application Scenarios Driven by Quantified Differentiation Evidence

Spray-Applied Polyurea Coatings Requiring Extended Gel Times (>30 Seconds)

For protective coatings applied via plural-component spray equipment, 4,4'-Methylenebis(N-sec-butylaniline) provides the essential 45-second gel window that DETDA (3-second gel time) cannot deliver [1]. This extended processing window enables proper atomization, uniform film formation, and adequate substrate wetting on large surface areas such as bridge decks, tank linings, and pipeline exteriors. The compound's intermediate reactivity also allows for multi-pass spraying without intercoat adhesion failure [2].

Flexible Polyurea and Polyurethane Elastomers Requiring High Elongation

Formulations prioritizing flexibility over maximum tensile strength benefit from the 290% elongation at break achievable with 4,4'-Methylenebis(N-sec-butylaniline), compared to 190% with DETDA [1]. This property is critical for elastomeric components subjected to repeated strain cycles, including vibration-damping mounts, flexible joint sealants, and impact-resistant linings where the polymer must accommodate substrate movement without cracking or delamination.

Reaction Injection Molding and Cast Elastomer Systems with Extended Pot Life Requirements

In reaction injection molding (RIM) and casting operations, the sterically hindered secondary amine architecture of 4,4'-Methylenebis(N-sec-butylaniline) provides significantly lower reactivity than other aromatic diamines [1], extending mixture pot life and enabling complete mold filling before gelation occurs [2]. This controlled reactivity is particularly valuable for large or geometrically complex molded parts, reducing scrap rates associated with premature cure.

Ambient-Temperature Processing Operations Avoiding Curative Melting Steps

Manufacturing environments seeking to eliminate heating equipment, reduce energy consumption, or avoid thermal degradation of formulation components benefit from the liquid physical state of 4,4'-Methylenebis(N-sec-butylaniline) at ambient temperature (density 0.99–1.009 g/cm³ at 20°C) [1][2]. Unlike MOCA, which requires melting at 70–100°C prior to use [3], this compound can be directly metered and mixed without preheating infrastructure.

• [1] Yarui Chemical. (2017). Common Diamine Chain Extenders: Comparative Performance Data. View Source
• [2] Ningbo Inno Pharmchem Co., Ltd. (2025). Applications of 4,4'-Methylenebis[N-sec-butylaniline] in Polyurea Systems. View Source
• [3] TRiiSO. (2024). Unilink 4200 Product Features. View Source
• [4] Wikipedia. (2007). 4,4'-Methylenebis(2-chloroaniline) (MOCA). View Source